4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile

• CAS No.: 62381-98-0
• Molecular Formula: C13H10N2O3S
• Molecular Weight: 274.30 g/mol
• IUPAC Name: 4-[(1-oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile
• InChI: InChI=1S/C13H10N2O3S/c14-9-11-4-6-12(7-5-11)10-19(17,18)13-3-1-2-8-15(13)16/h1-8H,10H2
• InChI Key: DZWHGWMCGXYGOB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=[N+](C(=C1)S(=O)(=O)CC2=CC=C(C=C2)C#N)[O-]

Description

4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile is a chemical compound with a complex structure that includes a pyridine ring, a sulfonyl group, and a benzonitrile moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile typically involves multiple steps, starting with the preparation of the pyridine ring and the benzonitrile moiety. The sulfonyl group is then introduced through a sulfonation reaction. Specific reaction conditions, such as temperature, solvents, and catalysts, are carefully controlled to ensure the desired product is obtained.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. Techniques such as continuous flow reactors and automated synthesis systems can be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation states.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. Reaction conditions, including temperature, pH, and solvent choice, are tailored to achieve the desired transformations.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different sulfonyl derivatives, while substitution reactions can introduce new functional groups into the molecule.

Scientific Research Applications

4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile has a wide range of applications in scientific research:

Chemistry: It is used as a building block for synthesizing more complex molecules and studying reaction mechanisms.

Biology: The compound can be used in biochemical assays to investigate enzyme activity and protein interactions.

Industry: It may be used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile involves its interaction with molecular targets such as enzymes and receptors. The compound’s structure allows it to bind to specific sites on these targets, modulating their activity and triggering various biochemical pathways. Detailed studies are required to elucidate the exact molecular interactions and pathways involved.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other sulfonyl-containing benzonitriles and pyridine derivatives. Examples include:

• 4-(Pyrrolidin-1-yl)benzonitrile
• 4-(Methylsulfonyl)benzonitrile

Uniqueness

4-[(1-Oxidopyridin-1-ium-2-yl)sulfonylmethyl]benzonitrile is unique due to its specific combination of functional groups, which confer distinct chemical properties and reactivity. This uniqueness makes it valuable for specialized applications in research and industry.